N-(4-methoxybenzo[d]thiazol-2-yl)-2-tosylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound N-(4-methoxybenzo[d]thiazol-2-yl)-2-tosylacetamide belongs to a class of organic compounds characterized by the presence of a methoxybenzothiazole moiety and a tosyl group. These types of compounds have garnered interest due to their diverse biological activities and potential applications in pharmaceutical chemistry.
Synthesis Analysis
The synthesis of similar thiazole derivatives often involves cyclization reactions and the subsequent introduction of functional groups through reactions like acylation, amidation, or sulfonation. For instance, the synthesis of benzothiazole acetamides can be achieved by refluxing benzothiazoles with acetic acid under specific conditions to form hydrogen bond-associated structures (Balijapalli et al., 2017).
Molecular Structure Analysis
The molecular structure of benzothiazole derivatives is often elucidated using techniques like X-ray crystallography, NMR spectroscopy, and computational methods. These studies reveal the presence of hydrogen bonding and other intermolecular interactions that influence the compound's properties and reactivity (Inkaya et al., 2012).
Scientific Research Applications
Synthesis and Antimicrobial Screening of Benzothiazole Derivatives Benzothiazole derivatives, which are structurally similar to N-(4-methoxybenzo[d]thiazol-2-yl)-2-tosylacetamide, have been synthesized and evaluated for their antibacterial and antifungal properties. These compounds demonstrated significant potential in treating microbial diseases, specifically bacterial and fungal infections. The research indicates that these thiazole derivatives might provide a valuable therapeutic intervention against microbial diseases (Desai et al., 2013).
Anticancer Activity of Benzothiazole Derivatives A series of novel 4-thiazolidinones with a benzothiazole moiety, similar in structure to N-(4-methoxybenzo[d]thiazol-2-yl)-2-tosylacetamide, has been screened for anticancer activity. These compounds showed potential against various cancer cell lines, indicating their promise as anticancer agents. This suggests that derivatives of benzothiazole, like the compound , may possess significant anticancer properties (Havrylyuk et al., 2010).
Photophysical Properties and Applications N-(benzo[d]thiazol-2-yl)acetamide derivatives, which share a structural motif with N-(4-methoxybenzo[d]thiazol-2-yl)-2-tosylacetamide, have been studied for their photophysical properties. These properties are fundamental for applications in material science and potentially in developing advanced materials for photodynamic therapy, a treatment used to combat various cancers (Balijapalli et al., 2017).
Future Directions
properties
IUPAC Name |
N-(4-methoxy-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfonylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O4S2/c1-11-6-8-12(9-7-11)25(21,22)10-15(20)18-17-19-16-13(23-2)4-3-5-14(16)24-17/h3-9H,10H2,1-2H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEDZCGBEMLPYMK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)CC(=O)NC2=NC3=C(C=CC=C3S2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methoxybenzo[d]thiazol-2-yl)-2-tosylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.